Cas no 117020-59-4 (Lanosta-8,24-dien-26-oicacid, 3-oxo-, (24Z)-)

• Product Name: Lanosta-8,24-dien-26-oicacid, 3-oxo-, (24Z)-
• CAS No: 117020-59-4
• Molecular Formula: C₃₀H₄₆O₃
• Molecular Weight: 454.68444
• CID: 173611
• PubChem ID: 6451093

Lanosta-8,24-dien-26-oicacid, 3-oxo-, (24Z)- Properties

Names and Identifiers

• Lanosta-8,24-dien-26-oicacid, 3-oxo-, (24Z)-
• Anwuweizonic acid
• (24Z)-3-Oxo-lanosta-8,24-dien-26-oic acid
• (Z)-2-Methyl-6-((5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)-hept-2-enoic acid
• (Z)-2-Methyl-6-((5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-hept-2-enoic acid
• SCHEMBL6567253
• AKOS040761361
• HY-122969
• 117020-59-4
• (Z,6R)-2-methyl-6-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-2-enoic acid
• CHEMBL457685
• NCGC00247620-01
• CS-0090774
• Anwuweizonate
• (Z,6R)-2-methyl-6-((5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta(a)phenanthren-17-yl)hept-2-enoic acid
• DA-50620

• InChIKey： KDCSSVADTHDYGI-QMZRNWRHSA-N
• Inchi： InChI=1S/C30H46O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10,19,21,24H,8-9,11-18H2,1-7H3,(H,32,33)/b20-10+/t19?,21-,24+,28-,29-,30+/m1/s1
• SMILES： OC(/C(=C/CCC([C@H]1CC[C@]2(C3CC[C@H]4C(C(CC[C@]4(C)C=3CC[C@]12C)=O)(C)C)C)C)/C)=O

Computed Properties

• Exact Mass: 454.34469533g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 454.34469533g/mol
• Heavy Atom Count: 33
• Complexity: 908
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Solubility: Insuluble (1.4E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),